Cbz-L-alaninol

• IUPAC Name: benzyl N-[(2S)-1-hydroxypropan-2-yl]carbamate
• InChI: InChI=1S/C11H15NO3/c1-9(7-13)12-11(14)15-8-10-5-3-2-4-6-10/h2-6,9,13H,7-8H2,1H3,(H,12,14)/t9-/m0/s1
• InChI Key: AFPHMHSLDRPUSM-VIFPVBQESA-N
• Canonical SMILES: CC(CO)NC(=O)OCC1=CC=CC=C1
• Isomeric SMILES: C[C@@H](CO)NC(=O)OCC1=CC=CC=C1
• Molecular Formula: C11H15NO3
• DSSTOX Substance ID: DTXSID90437508
• Molecular Weight: 209.24 g/mol
• CAS RN: 66674-16-6

Description

Cbz-L-alaninol is a white to off-white powder. It is used as an important organic intermediate, particularly in the synthesis of pharmaceuticals, agrochemicals, and dyestuff.

Synthesis Analysis

Cbz-L-alaninol can be synthesized from (S)-1-methoxy-2-propylamine via the hydrochloride of (S)-2-amino-1-propanol and subsequent work-up. The process involves the reduction of the corresponding esters of the amino acid L-alanine to (S)-2-amino-1-propanol.

Molecular Structure Analysis

The molecular formula of Cbz-L-alaninol is C11H15NO3. It contains a total of 30 bonds, including 15 non-H bonds, 7 multiple bonds, 5 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 (thio-) carbamate (aliphatic), 1 hydroxyl group, and 1 primary alcohol.

Chemical Reactions Analysis

Cbz-L-alaninol is used in organic synthesis for the introduction of the benzyloxycarbonyl (formerly called carboxybenzyl) protecting group for amines. The protecting group is abbreviated Cbz or Z.

Physical And Chemical Properties Analysis

Cbz-L-alaninol has a melting point of 81-84 °C (lit.). It is soluble in ethanol. Its molecular weight is 209.24.

Scientific Research Applications

Organic Synthesis

Cbz-L-alaninol is used as an important organic intermediate. It is an important raw material and intermediate used in organic Synthesis.

Pharmaceuticals

Cbz-L-alaninol is used in the pharmaceutical industry. It serves as a raw material and intermediate in the production of various pharmaceuticals.

Agrochemicals

Cbz-L-alaninol is also used in the production of agrochemicals. It serves as a raw material and intermediate in this field.

Dyestuff

In the dyestuff industry, Cbz-L-alaninol is used as a raw material and intermediate.

Protecting Group in Organic Synthesis

Cbz-L-alaninol can be used as a protecting group in organic synthesis. The Cbz (carboxybenzyl) group is a benzyloxycarbonyl group that protects amines as less reactive carbamates. It’s stable to bases and acids, and its removal by reduction is unique. More rarely, chemists might use Cbz to protect alcohols as their carbonates.

Market Demand

There is a significant market demand for Cbz-L-alaninol. It’s used in various industries, and the market size and prospects are being analyzed for future growth.

Water Treatment

Cbz-L-alaninol, as a form of carbamazepine, has been found in water treatment studies. Activated biochar derived from pomelo peel has been used as a high-capacity sorbent for removal of carbamazepine from aqueous solution. This application is particularly relevant given the environmental impact of pharmaceutical pollutants.

Peptide Chemistry

The Cbz protecting group, which can be derived from Cbz-L-alaninol, has played a significant role in the field of peptide chemistry. It was an essential part of the early days of peptide synthesis. The Cbz group protects amines as less reactive carbamates in organic synthesis and is deprotected with hydrogenolysis.

Safety And Hazards

Cbz-L-alaninol may cause respiratory irritation, serious eye irritation, and skin irritation. It should be used only outdoors or in a well-ventilated area. Contact with skin, eyes, or clothing should be avoided.

Future Directions

The global market size of Cbz-L-alaninol is expected to grow in the future. It is considered an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff, indicating its potential for increased demand in these industries.

Relevant Papers

A paper titled “Practical one-pot amidation of N-Alloc-, N-Boc-, and N-Cbz protected amines under mild conditions” discusses the use of Cbz-L-alaninol in the synthesis of amides. Another paper titled “A Review on the Removal of …” discusses the adsorption of Cbz onto activated carbon and biochar.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

In tetrahydrofuran (500 ml) was dissolved 22.53 g (300 mmol) of 2-aminopropanol, and then 155.1 g (300 mmol) of a 30% solution of carbobenzoxy chloride in toluene and a solution of 36.43 g (360 mmol) of triethylamine in tetrahydrofuran were slowly dropped thereinto under ice-cooling. After the resulting mixture was stirred at room temperature for 3 hours, the triethylamine hydrochloride precipitated was filtered under reduced pressure and washed with ethyl acetate. The filtrate was concentrated under reduced pressure and diluted hydrochloric acid was added thereto, followed by three runs of extraction with ethyl acetate. The organic layer was washed with saturated aqueous sodium hydrogencarbonate solution and then saturated aqueous sodium chloride solution, dried over anhydrous sodium sulfate, and then distilled to remove the solvent, whereby 49.8 g (yield 79%) of benzyl (2-hydroxy-1-methylethyl)carbamate was obtained.

Synthesis routes and methods III

Procedure details

31.3 ml of triethylamine were added to a solution of 16.9 g of DL-alaninol in 100 ml of anhydrous tetrahydrofuran, after which 100 g of benzyloxycarbonyl chloride (as a 30% to 35% w/v solution in toluene) were added dropwise, whilst ice-cooling. The reaction mixture was then stirred at room temperature overnight. At the end of this time, the tetrahydrofuran was removed from the reaction mixture by evaporation under reduced pressure, and water was added to the resulting residue, which was then extracted with ethyl acetate. The extract was washed with an aqueous solution of sodium chloride and dried over anhydrous sodium sulfate. The ethyl acetate was removed from the extract by evaporation under reduced pressure, and the resulting residue was purified by silica gel column chromatography, using a 2:1 by volume mixture of ethyl acetate and hexane as the eluent, to give 18.07 g of the title compound, melting at 52.2° C. to 56.6° C.